Cas no 1434103-22-6 (6-Bromo-3-methoxyquinolin-2(1H)-one)

• Product Name: 6-Bromo-3-methoxyquinolin-2(1H)-one
• CAS No: 1434103-22-6
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4821804
• Update Time: 2026-02-27

6-Bromo-3-methoxyquinolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methoxyquinolin-2(1H)-one
• 2(1H)-Quinolinone, 6-bromo-3-methoxy-
• 6-bromo-3-methoxy-1H-quinolin-2-one

• Inchi： 1S/C10H8BrNO2/c1-14-9-5-6-4-7(11)2-3-8(6)12-10(9)13/h2-5H,1H3,(H,12,13)
• InChI Key： WMHLVJZQRMIVJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(C(N2)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 2.2
• Topological Polar Surface Area: 38.3

Additional information on 6-Bromo-3-methoxyquinolin-2(1H)-one

Comprehensive Overview of 6-Bromo-3-methoxyquinolin-2(1H)-one (CAS No. 1434103-22-6)

6-Bromo-3-methoxyquinolin-2(1H)-one, with the CAS registry number 1434103-22-6, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This quinoline derivative is characterized by its unique bromo and methoxy functional groups, which contribute to its reactivity and potential applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing more complex molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's molecular structure, featuring a bromine substituent at the 6-position and a methoxy group at the 3-position, makes it a versatile intermediate in organic synthesis. Its quinolin-2(1H)-one core is a privileged scaffold in medicinal chemistry, often associated with bioactive properties. Recent studies highlight its potential in addressing drug-resistant infections, a topic of global concern as antimicrobial resistance (AMR) continues to rise. This aligns with trending searches like "new antibiotic scaffolds 2024" and "quinoline-based drug development."

From a synthetic chemistry perspective, 6-Bromo-3-methoxyquinolin-2(1H)-one serves as a critical precursor for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are frequently searched by organic chemists. Its electron-rich aromatic system allows for selective functionalization, enabling the creation of diverse compound libraries for high-throughput screening. This aspect resonates with AI-driven drug discovery trends, where fragment-based design and SAR studies (Structure-Activity Relationship) dominate industry discussions.

Environmental and safety profiles of 1434103-22-6 are also frequently queried in scientific databases. While not classified as hazardous under current regulations, proper handling protocols are recommended due to its brominated aromatic nature. The compound's stability under various pH conditions makes it suitable for green chemistry applications, another hot topic in sustainable pharmaceutical manufacturing. Researchers often compare it with analogous halogenated quinolones when optimizing synthetic routes.

Analytical characterization of 6-Bromo-3-methoxyquinolin-2(1H)-one typically involves advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, which are essential for quality control in API (Active Pharmaceutical Ingredient) production. The compound's distinct UV-Vis absorption profile around 300-350 nm makes it detectable at low concentrations, addressing another common search query about "quinolone detection methods." Recent publications suggest its fluorescence properties could be exploited in biomolecular imaging applications.

Market-wise, the demand for 1434103-22-6 has grown parallel to interest in targeted cancer therapies, as quinoline derivatives show promise in modulating epigenetic enzymes. Patent analyses reveal its inclusion in several preclinical candidates for inflammatory diseases, correlating with search trends around "small molecule immunomodulators." Suppliers often highlight its >98% purity grade, crucial for reproducibility in high-content screening assays that dominate modern drug discovery workflows.

Future research directions for this compound may explore its metal-chelating properties, given the quinolinone core's affinity for transition metals—a subject gaining traction in catalytic and materials science communities. Its potential in photopharmacology (light-activated drugs) also aligns with emerging therapeutic modalities frequently searched in academic circles. As synthetic methodologies advance, 6-Bromo-3-methoxyquinolin-2(1H)-one will likely remain a key player in the rational design of next-generation bioactive molecules.